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Compound of Interest

Compound Name: 4-[(2-Chlorobenzyl)oxy]aniline

Cat. No.: B1348942

Introduction

4-[(2-Chlorobenzyl)oxy]aniline is a substituted aniline derivative with potential applications in
pharmaceutical research and drug development. Its structural motifs, including the aniline and
chlorobenzyl ether components, suggest its utility as a scaffold or intermediate in the synthesis
of more complex bioactive molecules.[1] Aniline derivatives are known pharmacophores in a
variety of therapeutic areas, including as kinase inhibitors and antimicrobial agents. This
document provides a comprehensive guide for researchers, scientists, and drug development
professionals on the safe handling, storage, and preliminary experimental procedures for 4-[(2-
Chlorobenzyl)oxy]aniline. Adherence to these protocols is critical to ensure personnel safety,
experimental integrity, and the longevity of the compound.

Compound Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-[(2-
Chlorobenzyl)oxyJaniline is fundamental to its appropriate handling and use in experimental
settings.

Table 1: Physicochemical Properties of 4-[(2-Chlorobenzyl)oxy]aniline
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Property Value Source
CAS Number 21116-13-2 [2][3]
Molecular Formula C13H12CINO [2][4]
Molecular Weight 233.69 g/mol [4]
Appearance Solid (predicted) N/A
Melting Point 48-50 °C [4]
Boiling Point (Predicted) 386.2 £ 22.0 °C at 760 mmHg [4]
Density (Predicted) 1.240 + 0.06 g/cm?3 [4]
Flash Point (Predicted) 187.4 °C [2]
XLogP3 4.1 (2]

Safety, Handling, and Personal Protective
Equipment (PPE)

As a substituted aniline, 4-[(2-Chlorobenzyl)oxy]aniline should be handled with caution.
While a specific, comprehensive Safety Data Sheet (SDS) for this compound is not widely
available, data from structurally related aniline and chlorinated compounds provide essential
safety guidance. The compound is categorized as an irritant (Xi).[2]

Hazard Identification and Precautionary Measures

o Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[5]
« Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.
e Sensitization: May cause an allergic skin reaction upon repeated exposure.

o Methemoglobinemia: Aniline and its derivatives can impair the oxygen-carrying capacity of
the blood, leading to methemoglobinemia. Symptoms include dizziness, drowsiness,
headache, shortness of breath, and cyanosis (bluish discoloration of the skin).
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Personal Protective Equipment (PPE)

All handling of 4-[(2-Chlorobenzyl)oxy]aniline, whether in solid or solution form, must be
conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood. The
following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before each use.

o Body Protection: A laboratory coat must be worn at all times. For procedures with a higher
risk of splashing, a chemically resistant apron is recommended.

o Respiratory Protection: If handling large quantities or if there is a risk of aerosolization
outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is
required.

First Aid Measures

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.

¢ In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

 If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

 If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of 4-[(2-
Chlorobenzyl)oxy]aniline.

Storage Conditions
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o Temperature: Store in a cool, dry place.

o Atmosphere: For long-term storage, it is advisable to store under an inert atmosphere (e.g.,
argon or nitrogen) to prevent oxidation.

» Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.

o Light: Protect from light, as aniline derivatives can be light-sensitive.

Incompatible Materials

Avoid contact with strong oxidizing agents and strong acids.

Experimental Protocols

The following protocols provide a general framework for the handling and preparation of
solutions of 4-[(2-Chlorobenzyl)oxy]aniline.

Weighing and Handling of Solid Compound

Due to its irritant nature and potential for dust formation, weighing should be performed with
care.

Caption: Workflow for weighing solid 4-[(2-Chlorobenzyl)oxy]aniline.

Preparation of Stock Solutions

The solubility of 4-[(2-Chlorobenzyl)oxy]aniline has not been extensively reported. Therefore,
it is recommended to perform small-scale solubility tests in the desired solvents before
preparing larger quantities of stock solutions. Common solvents for similar organic compounds
include dimethyl sulfoxide (DMSO), dimethylformamide (DMF), ethanol, and methanol.[6][7]

Protocol for Preparing a 10 mM Stock Solution in DMSO:
o Calculate the required mass: For 1 mL of a 10 mM solution, the required mass is:

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL)* 233.69 g/mol * (1000 mg /1 g) = 2.3369
mg
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Weigh the compound: Following the protocol in section 4.1, accurately weigh approximately
2.34 mg of 4-[(2-Chlorobenzyl)oxy]aniline into a clean, dry vial.

Add solvent: Add 1 mL of anhydrous DMSO to the vial.

Dissolution: Cap the vial and vortex or sonicate at room temperature until the solid is
completely dissolved. Gentle warming may be necessary but should be done with caution,
monitoring for any signs of degradation.

Storage of Stock Solution: Store the stock solution at -20°C for short-term use and at -80°C
for long-term storage. It is advisable to aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles.
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Caption: Protocol for preparing a stock solution.
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Disposal Procedures

All waste containing 4-[(2-Chlorobenzyl)oxy]aniline, including unused solid, solutions, and
contaminated labware, must be disposed of as hazardous waste. As a halogenated organic
compound, it should be segregated into the appropriate waste stream.[8][9][10]

e Solid Waste: Collect in a clearly labeled, sealed container for hazardous solid waste.

o Liquid Waste (Halogenated Solvents): Collect in a designated, sealed container for
halogenated organic waste. Do not mix with non-halogenated waste.

o Contaminated Materials: Disposable items such as gloves, weigh boats, and pipette tips that
have come into contact with the compound should be placed in a sealed bag and disposed
of as solid hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on hazardous waste disposal.

Conclusion

4-[(2-Chlorobenzyl)oxy]aniline is a valuable research chemical that requires careful handling
due to its potential hazards. By adhering to the procedures outlined in this guide, researchers
can work safely with this compound while maintaining its integrity for reliable and reproducible
experimental results.

References

e ETH Zurich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved
from [Link]

e Unknown. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

e Breton, M. et al. (n.d.). Technical Resource Document: Treatment Technologies for
Halogenated Organic Containing Wastes. EPA. Retrieved from [Link]

e ChemBK. (n.d.). 4-[(2-CHLOROBENZYL)OXY]ANILINE. Retrieved from [Link]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1348942?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/product/b1348942?utm_src=pdf-body
https://ethz.ch/services/en/service/safety-security-health-environment/umwelt/abfall/sonderabfaelle/merkblaetter.html
https://www.uml.edu/docs/hazardous-waste-segregation_tcm18-316271.pdf
https://nepis.epa.gov/Exe/ZyPDF.cgi/2000T82N.PDF?Dockey=2000T82N.PDF
https://www.benchchem.com/product/b1348942?utm_src=pdf-body
https://www.chembk.com/en/chem/4-%5B(2-CHLOROBENZYL)OXY%5DANILINE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» MDPI. (2021). Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline
Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents. Retrieved
from [Link]

e ETH Zurich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved
from [Link]

e Unknown. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

e Breton, M. et al. (n.d.). Technical Resource Document: Treatment Technologies for
Halogenated Organic Containing Wastes. EPA. Retrieved from [Link]

e ChemBK. (n.d.). 4-[(2-CHLOROBENZYL)OXY]ANILINE. Retrieved from [Link]

e PubMed. (2015). Effects of acetone, acetonitrile, ethanol, methanol and DMSO on
cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes. Retrieved
from [Link]

 MDPI. (2021). Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline
Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents. Retrieved
from [Link]

o PubMed. (2015). Effects of acetone, acetonitrile, ethanol, methanol and DMSO on
cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes. Retrieved
from [Link]

o NIH. (2023). Effect of various concentrations of common organic solvents on the growth and
proliferation ability of Candida glabrata and their permissible limits for addition in drug
susceptibility testing. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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